N-(2,5-dimethylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide

• Molecular Formula: C24H21N3O
• Molecular Weight: 367.4 g/mol
• IUPAC Name: N-(2,5-dimethylphenyl)-1,5-diphenylpyrazole-4-carboxamide
• InChI: InChI=1S/C24H21N3O/c1-17-13-14-18(2)22(15-17)26-24(28)21-16-25-27(20-11-7-4-8-12-20)23(21)19-9-5-3-6-10-19/h3-16H,1-2H3,(H,26,28)
• InChI Key: HRDDAJCZQNTNHA-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C)NC(=O)C2=C(N(N=C2)C3=CC=CC=C3)C4=CC=CC=C4

Description

N-(2,5-dimethylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide, also known as DPP-4 inhibitor, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is synthesized through a complex chemical process and has been extensively studied for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-(2,5-dimethylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide involves the inhibition of N-(2,5-dimethylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide. N-(2,5-dimethylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide is responsible for the breakdown of incretin hormones, which stimulate insulin secretion and reduce glucagon secretion. By inhibiting N-(2,5-dimethylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide, N-(2,5-dimethylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide increases the levels of incretin hormones, leading to improved glucose control.
Biochemical and Physiological Effects:
N-(2,5-dimethylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide has been shown to have several biochemical and physiological effects. This compound has been shown to increase insulin secretion, reduce glucagon secretion, and improve glucose control in patients with type 2 diabetes. Additionally, N-(2,5-dimethylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide has been shown to improve beta-cell function and reduce inflammation.

Advantages and Limitations for Lab Experiments

The advantages of using N-(2,5-dimethylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide in lab experiments include its ability to improve glucose control and its potential therapeutic applications in the treatment of diabetes. However, the limitations of using this compound in lab experiments include its complex synthesis method and potential side effects.

Future Directions

There are several future directions for the research and development of N-(2,5-dimethylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide. These include exploring its potential therapeutic applications in other diseases, improving its synthesis method, and investigating its long-term safety and efficacy. Additionally, future research could focus on developing new N-(2,5-dimethylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide inhibitors with improved pharmacokinetic properties and reduced side effects.
Conclusion:
N-(2,5-dimethylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide is a complex chemical compound that has gained significant attention in the scientific community for its potential therapeutic applications in the treatment of diabetes. This compound is a N-(2,5-dimethylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide inhibitor that improves glucose control by increasing the levels of incretin hormones. While there are limitations to using this compound in lab experiments, future research could focus on exploring its potential therapeutic applications in other diseases and developing new N-(2,5-dimethylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide inhibitors with improved pharmacokinetic properties and reduced side effects.

Synthesis Methods

The synthesis of N-(2,5-dimethylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide involves a multi-step process that starts with the reaction of 2,5-dimethylbenzaldehyde with phenylhydrazine. This reaction produces 2,5-dimethylphenylhydrazine, which is then reacted with acetophenone to produce 1,5-diphenyl-1H-pyrazole. The final step involves the reaction of 1,5-diphenyl-1H-pyrazole with 4-isocyanato-4'-methyl-1,1'-biphenyl to produce N-(2,5-dimethylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide.

Scientific Research Applications

N-(2,5-dimethylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide has been extensively studied for its therapeutic potential in the treatment of diabetes. This compound is a N-(2,5-dimethylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide inhibitor, which means it inhibits the activity of the enzyme dipeptidyl peptidase-4 (N-(2,5-dimethylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide). N-(2,5-dimethylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide is responsible for the breakdown of incretin hormones, which play a crucial role in regulating blood glucose levels. By inhibiting N-(2,5-dimethylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide, N-(2,5-dimethylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide increases the levels of incretin hormones, leading to improved glucose control.